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Compound of Interest

Compound Name: Benzene-d5

CAS No.: 13657-09-5

Cat. No.: B080986 Get Quote

Executive Summary & Chemical Identity
Benzene-d5 (

) is an isotopologue of benzene commonly used as an NMR solvent or internal standard. While
it possesses unique isotopic properties, its waste classification and physiological hazards are
identical to non-deuterated benzene (

).[1]

Effective disposal is not merely a regulatory box-checking exercise; it is a critical safety barrier.

Benzene is a Group 1 Carcinogen and a highly flammable liquid. The protocols below are

designed to prevent cross-contamination, ensure regulatory compliance (RCRA), and protect

laboratory personnel from exposure.

Property Specification

CAS Number 13504-93-3

Chemical Formula

RCRA Waste Codes
U019 (Benzene), D001 (Ignitable), D018

(Toxicity)

Primary Hazard Carcinogen, Flammable Liquid, Acute Toxicity

Disposal Stream Non-Halogenated Organic Solvent
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Critical Safety: The "Nitrile Trap"
STOP. Before handling Benzene-d5 waste, verify your Personal Protective Equipment (PPE).

[1]

A common and dangerous misconception in the laboratory is that standard nitrile gloves

provide adequate protection against benzene. They do not. Benzene permeates standard

disposable nitrile gloves in less than 1 minute.

Required PPE for Disposal Handling:

Gloves: Multi-layer laminate (e.g., Silver Shield® / 4H®), Viton, or PVA (Polyvinyl alcohol).[1]

Note: PVA is water-soluble; do not use if the waste contains aqueous layers.

Respiratory: Work must be performed inside a certified chemical fume hood.[2]

Body: Flame-resistant lab coat and safety goggles.

Pre-Disposal Segregation Logic
Proper segregation is the single most effective way to minimize disposal costs and safety risks.

Benzene-d5 is a Non-Halogenated solvent.

The Golden Rule: Never mix Benzene-d5 waste with Halogenated Solvents (e.g., Chloroform,

Methylene Chloride) unless the experiment specifically required their mixture.[1] Halogenated

waste requires significantly more expensive high-temperature incineration to prevent the

formation of dioxins.

Segregation Decision Tree
The following logic dictates the correct waste stream for your Benzene-d5.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b080986?utm_src=pdf-body
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b080986?utm_src=pdf-body
https://www.benchchem.com/product/b080986?utm_src=pdf-body
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b080986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Benzene-d5 Waste

Is it mixed with Halogens?
(e.g., Chloroform, DCM)

Is it mixed with Strong Acids?
(e.g., H2SO4, HNO3)

No

Stream A: Halogenated Solvent Waste
(High Cost Disposal)

Yes

STOP: Do Not Mix.
Neutralize or Separate Stream.

Yes

Stream B: Non-Halogenated Organic Waste
(Standard Benzene Stream)

No

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream for Benzene-d5 mixtures. Mixing

non-halogenated solvents with halogenated ones upgrades the entire container to the more

expensive "Halogenated" class.[3]

Operational Disposal Protocol
Follow this step-by-step workflow to move Benzene-d5 from the bench to the Satellite

Accumulation Area (SAA).

Step 1: Container Selection[4][5]
Material: Glass (amber preferred) or High-Density Polyethylene (HDPE).

Condition: The container must be compatible with benzene. Avoid polystyrene.

Venting: Use a cap with a pressure-relief mechanism if there is any risk of ongoing reaction,

though standard solvent waste usually utilizes screw-top safety caps (e.g., Eco-Funnel).[1]

Step 2: Labeling (RCRA Compliance)
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Before adding the first drop of waste, the container must be labeled. An "Unknown" container is

a regulatory violation.

Tag Must Include:

Full Chemical Name: "Benzene-d5" (Do not use formulas like

).

Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Carcinogen.[1]

Step 3: Transfer & Storage
Place the waste container in the Satellite Accumulation Area (SAA).[5]

Using a funnel inside the fume hood, transfer the Benzene-d5.

Close the container immediately. RCRA regulations require containers to be "closed except

when adding or removing waste."

Ensure secondary containment (a tray) is present to capture potential spills.

Step 4: Waste Pickup Cycle
Once the container is full (or reaches the 3-day limit after being filled), it must be moved to the

Central Accumulation Area.

Generation
(NMR Tube/Reaction)

Tagging
(Label as Non-Halogenated)

Satellite Accumulation
(Closed Container, Secondary Containment) Container Full?

No
EHS Pickup Request

(Within 3 Days)
Yes Final Disposal

(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 2: The lifecycle of Benzene-d5 waste from generation to final incineration.[1]

Emergency Procedures: Spills
Benzene is highly volatile. A spill outside the hood creates an immediate inhalation hazard.

Evacuate: If the spill is >100mL outside a hood, evacuate the lab immediately.
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Isolate: Close doors and post "Do Not Enter" signage.

PPE Upgrade: Do not attempt cleanup with nitrile gloves. Use Silver Shield/Viton.

Absorb: Use activated charcoal or proprietary solvent absorbent pads. Clay kitty litter is less

effective for suppressing vapors.

Disposal of Debris: All cleanup materials (pads, gloves) must be disposed of as hazardous

chemical waste (U019), not regular trash.

References & Regulatory Grounding[6]
US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. (RCRA U-List and D-List definitions). [Link]

University of Pennsylvania EHRS.Nitrile Glove Chemical Compatibility Reference. (Specific

warning on Benzene breakthrough <1 min).[6] [Link]

Occupational Safety and Health Administration (OSHA).Benzene Standard 1910.1028.

(Workplace exposure limits and handling requirements).[2][4][7][8] [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzene-d5: Proper Disposal & Safety Protocols].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080986#benzene-d5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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